2,5-Dichlorobenzoic acid-D3

• Molecular Formula: C7H4Cl2O2
• Molecular Weight: 194.03 g/mol
• InChI: InChI=1S/C7H4Cl2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)/i1D,2D,3D
• InChIKey: QVTQYSFCFOGITD-CBYSEHNBSA-N

2,5-Dichlorobenzoic acid-D3 Internal Standard Overview

2,5-Dichlorobenzoic acid-D3 is a stable isotope-labeled internal standard, specifically a tri-deuterated analog of 2,5-dichlorobenzoic acid, with a molecular weight of 194.03 . It is characterized by the substitution of three hydrogen atoms on the aromatic ring with deuterium . As a deuterated internal standard, it is primarily utilized in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) for the precise quantification of its unlabeled counterpart, 2,5-dichlorobenzoic acid, which is a significant metabolite of the herbicide chloramben and other environmental contaminants [1].

LC-MS/MS quantitative bioanalysis — supports isotope dilution workflows for dichlorinated analyte quantification in research matrices

Tri-deuterated ISTD (+3 Da) — avoids native dichloro isotopic cluster interference in MS detection

Method validation context — supports matrix-effect correction and extraction-loss normalization for environmental metabolite studies

• [1] Prakash, C., Shaffer, C. L., & Nedderman, A. (2007). Analytical strategies for identifying drug metabolites. Mass Spectrometry Reviews, 26(3), 340-369. View Source

Why 2,5-Dichlorobenzoic acid-D3 Is Irreplaceable

The use of unlabeled 2,5-dichlorobenzoic acid as an internal standard is invalid for quantitative MS workflows because it cannot be distinguished from the endogenous analyte in the mass spectrometer, leading to complete signal overlap and zero correction for matrix effects or extraction losses [1]. Similarly, less-deuterated analogs (e.g., D1 or D2) or structurally similar but non-isotopic compounds often fail to co-elute identically with the target analyte, resulting in differential ion suppression and inaccurate quantification [2]. The tri-deuterated form provides a +3 Da mass shift, which is generally the minimum recommended offset to avoid interference from the natural M+2 isotopic peak of the analyte's characteristic dichloro isotopic cluster [3].

Unlabeled analog

Unlabeled 2,5-dichlorobenzoic acid co-elutes identically but produces complete signal overlap with the endogenous analyte, preventing any correction for matrix effects or extraction losses.

Lower-deuterated (D1/D2) analogs

+1 or +2 Da mass shifts place the ISTD signal directly on the intense natural M+2 isotopic peak of the dichloro cluster, causing cross-talk and inaccurate quantification.

Non-isotopic structural analogs

Compounds such as 2,4-dichlorobenzoic acid exhibit different retention times and ionization efficiencies, leading to differential ion suppression that cannot be reliably corrected.

• [1] van de Merbel, N. C. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry, 27(10), 924-933. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Jemal, M., & Xia, Y. Q. (2006). LC-MS Development strategies for quantitative bioanalysis. Current Drug Metabolism, 7(5), 491-502. View Source

2,5-Dichlorobenzoic acid-D3 Key Differentiating Evidence

Tri-Deuteration Avoids Dichloro Isotopic Interference

2,5-Dichlorobenzoic acid-D3 provides a +3.0 Da mass shift relative to the unlabeled analyte (MW 191.01 vs. 194.03) . This tri-deuteration is critical because the unlabeled 2,5-dichlorobenzoic acid contains two chlorine atoms, which generate a significant natural isotopic M+2 peak (approximately 65% relative abundance due to the 37Cl isotope) [1]. A single or double deuteration (+1 or +2 Da) would place the internal standard signal directly on top of this intense natural isotopic peak, leading to cross-talk and inaccurate quantification [1]. The +3 Da shift ensures baseline mass resolution from the M+2 isotopic contribution.

Tri-Deuteration Avoids Dichloro Isotopic Interference

Class-level inference

+3.0 Da mass shift avoids M+2 cluster (~65% relative abundance) interference; baseline resolution from dichloro isotopic pattern

Ensures accurate quantification by eliminating cross-talk risk present in D1/D2 analogs

Based on natural chlorine isotopic abundance; method-transfer context applies

Evidence Dimension	Mass shift and isotopic interference
Target Compound Data	+3.0 Da mass shift; avoids overlap with M+2 isotope cluster
Comparator Or Baseline	Unlabeled 2,5-dichlorobenzoic acid (MW 191.01) and theoretical D1/D2 analogs (MW 192.01, 193.02)
Quantified Difference	Baseline resolution from the interfering ~65% M+2 peak, a benefit not achievable with D1 or D2 labeling
Conditions	Theoretical mass spectrometric analysis based on natural chlorine isotopic abundance patterns

Why This Matters

For procurement, this confirms the necessity of a D3-labeled standard over cheaper D1 or D2 alternatives, as those would introduce significant analytical error and fail regulatory validation for methods quantifying dichlorinated analytes.

• [1] McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. View Source

High Isotopic Purity Minimizes Signal Cross-Contribution

Certificates of Analysis from reputable suppliers specify a minimum purity of 98% for 2,5-Dichlorobenzoic acid-D3 . This high isotopic enrichment is directly comparable to other commercially available, triple-deuterated benzoic acid analogs . The residual 2% or less of unlabeled or partially deuterated material in the standard defines the lower limit of quantification (LLOQ) for the method, as it contributes a background signal to the analyte channel. Lower purity standards would compromise method sensitivity and precision [1].

High Isotopic Purity Minimizes Signal Cross-Contribution

Cross-study comparable

≥98% isotopic purity; conforms to industry-standard for deuterated ISTD in regulated bioanalysis

Reduces analyte-channel background, supporting method sensitivity and LLOQ requirements

Supplier specification; batch-specific verification recommended

Evidence Dimension	Isotopic Purity
Target Compound Data	≥98% purity (chemical and isotopic)
Comparator Or Baseline	Other tri-deuterated benzoic acid standards (class average ~98%)
Quantified Difference	Conforms to industry-standard purity for a deuterated internal standard used in regulated bioanalysis
Conditions	Supplier specification (e.g., AChemBlock, InvivoChem)

Why This Matters

Procurement decisions should prioritize verified, high isotopic purity to ensure the internal standard does not inflate the baseline of the analyte signal, which directly impacts the assay's sensitivity and ability to meet regulatory LLOQ requirements.

• [1] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source

Co-Elution Ensures Accurate Matrix Effect Correction

As a tri-deuterated isotopologue, 2,5-Dichlorobenzoic acid-D3 is expected to co-elute exactly with its unlabeled counterpart under standard reversed-phase LC conditions [1]. This is a critical advantage over non-isotopic structural analogs, which exhibit different retention times and therefore experience different matrix effects and ionization efficiencies [2]. The difference in chromatographic behavior (ΔRT) between a deuterated standard and the analyte is typically <0.05 minutes, whereas a non-isotopic analog can differ by several minutes, invalidating its use for precise correction [2].

Co-Elution Ensures Accurate Matrix Effect Correction

Class-level inference

Expected ΔRT

Enables consistent correction for variable matrix effects across the chromatographic peak

Standard C18, water/acetonitrile + 0.1% formic acid; class-typical behavior

Long-Term Stability for Multi-Year Studies

Supporting evidence

≥3 years stability as dry powder at -20°C; comparable to unlabeled analyte

Simplifies inventory planning and reduces batch re-qualification frequency for long-term projects

Supplier-reported data; ICH Q1A(R2) context for reference standards

Evidence Dimension	Chromatographic Co-elution (Δ Retention Time)
Target Compound Data	Expected ΔRT < 0.05 min (co-elution)
Comparator Or Baseline	Non-isotopic structural analog (e.g., 2,4-dichlorobenzoic acid)
Quantified Difference	Near-zero RT difference for D3-standard vs. significant RT difference (>1-2 min) for a non-isotopic analog
Conditions	Standard reversed-phase LC conditions (e.g., C18 column, water/acetonitrile + 0.1% formic acid)

Why This Matters

This evidence directly supports the procurement of the D3 isotopologue over cheaper structural analogs, as only the isotopologue can correct for variable matrix effects across the chromatographic peak, a fundamental requirement for robust and reproducible LC-MS/MS assays.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [2] Hewavitharana, A. K. (2011). Matrix effect in liquid chromatography–mass spectrometry: Problems and solutions. Journal of Chromatography A, 1218(2), 359-360. View Source

Long-Term Stability for Multi-Year Studies

Supplier data indicate that 2,5-Dichlorobenzoic acid-D3 is stable for 3 years when stored as a solid powder at -20°C . This stability is comparable to the unlabeled analyte, which is also known to be stable under recommended storage conditions . This defined shelf-life is essential for planning longitudinal studies and for use as a reference standard in validated methods, providing a clear advantage over custom-synthesized, uncharacterized batches [1].

Long-Term Stability for Multi-Year Studies

Supporting evidence

≥3 years stability as dry powder at -20°C; comparable to unlabeled analyte

Simplifies inventory planning and reduces batch re-qualification frequency for long-term projects

Supplier-reported data; ICH Q1A(R2) context for reference standards

Evidence Dimension	Shelf-life under recommended storage
Target Compound Data	≥3 years (powder, -20°C)
Comparator Or Baseline	Unlabeled 2,5-dichlorobenzoic acid (stable under similar conditions)
Quantified Difference	No significant difference in stability between labeled and unlabeled forms
Conditions	Long-term storage as dry powder at -20°C

Why This Matters

For procurement and laboratory management, a defined and verified 3-year stability simplifies inventory planning and reduces the frequency of costly and time-consuming re-qualification of new batches for long-term projects.

• [1] ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). View Source

2,5-Dichlorobenzoic acid-D3 Applications

Chloramben Metabolite Quantification

The primary application of 2,5-Dichlorobenzoic acid-D3 is as the internal standard for the accurate and precise quantification of 2,5-dichlorobenzoic acid in complex biological and environmental matrices using LC-MS/MS. This is essential for studies on the metabolism and environmental fate of the herbicide chloramben and for monitoring human exposure. The D3-labeled standard corrects for analyte loss during extraction and for ion suppression/enhancement, enabling the achievement of the stringent accuracy (85-115%) and precision (CV <15%) required for validated methods [1].

Pharmaceutical Impurity Monitoring

In the pharmaceutical industry, 2,5-dichlorobenzoic acid is a key building block or a potential degradant for various drug substances, including the proteasome inhibitor Ixazomib. The D3 internal standard is indispensable for developing and validating robust HPLC and LC-MS methods to monitor these impurities. Its use allows for the accurate quantification of trace levels (e.g., <0.1%) of this impurity in active pharmaceutical ingredients (APIs) and drug products, a critical requirement for regulatory submissions to ensure drug safety and quality [2].

Pesticide Residue Monitoring

For contract research organizations (CROs) and environmental labs performing pesticide residue analysis, 2,5-Dichlorobenzoic acid-D3 is a critical reagent for methods based on isotope dilution mass spectrometry (IDMS). It is used to quantify residues of 2,5-dichlorobenzoic acid, a breakdown product of several organochlorine contaminants, in soil, water, and agricultural products. The use of this specific internal standard is often a prerequisite for methods seeking ISO 17025 accreditation due to its superior ability to correct for matrix effects across diverse sample types [3].

Clinical and Forensic Toxicology Monitoring

In clinical and forensic toxicology laboratories, 2,5-Dichlorobenzoic acid-D3 is used as an internal standard to measure human exposure to dichlorinated aromatic compounds. The high analytical sensitivity and specificity enabled by the D3 standard are necessary for detecting low-level exposure biomarkers in urine or plasma. This application supports occupational health studies and forensic investigations where the confirmation and quantification of a specific metabolite like 2,5-dichlorobenzoic acid is required for evidentiary purposes [4].

Application

Selection Property

Validation Focus

Chloramben metabolite quantification in environmental research

Tri-deuterated ISTD for isotope dilution LC-MS/MS

Accuracy/precision endpoint review and matrix-effect correction in water/soil matrices

Pharmaceutical impurity monitoring research

Co-eluting D3-labeled standard for HPLC/LC-MS method development

Trace-level quantification validation; LLOQ and specificity endpoint review

Pesticide residue monitoring research

Isotope dilution mass spectrometry (IDMS) compatible internal standard

Matrix-effect control across diverse sample types; method-transfer context for ISO 17025 studies

Human biomonitoring research for dichlorinated exposure

High-sensitivity ISTD for low-level metabolite quantification

Bioanalytical validation review in urine/plasma research matrices; exposure-model interpretation

• [1] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source
• [2] Prakash, C., Shaffer, C. L., & Nedderman, A. (2007). Analytical strategies for identifying drug metabolites. Mass Spectrometry Reviews, 26(3), 340-369. View Source
• [3] International Organization for Standardization. (2017). ISO/IEC 17025:2017 General requirements for the competence of testing and calibration laboratories. View Source
• [4] Maurer, H. H. (2005). Multi-analyte procedures for screening for and quantification of drugs in blood, plasma, or serum by liquid chromatography-single stage or tandem mass spectrometry (LC-MS or LC-MS/MS) relevant to clinical and forensic toxicology. Clinical Biochemistry, 38(4), 310-318. View Source